![molecular formula C10H19N3O4 B2580416 Tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate CAS No. 1803560-69-1](/img/structure/B2580416.png)
Tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate” is a chemical compound with the molecular formula C10H19N3O4 and a molecular weight of 245.28 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for “Tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate” is 1S/C10H19N3O4/c1-10(2,3)17-9(15)13-4-5-16-6-7(13)8(14)12-11/h7H,4-6,11H2,1-3H3,(H,12,14) . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
“Tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate” is a powder that is stored at a temperature of 4 degrees Celsius . Unfortunately, no information about its boiling point was found .Scientific Research Applications
Synthesis of Novel Organic Compounds
“Tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate” serves as a useful building block or intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .
Biological Evaluation
This compound has been used in biological evaluation studies. For instance, it has been synthesized and characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies .
X-ray Diffraction Studies
The compound has been used in X-ray diffraction studies. The structures of both the ester derivative and the hydrazide derivative were confirmed by single crystal X-ray diffraction analysis .
Antibacterial Activity
Derivatives of this compound have shown a wide spectrum of biological activities such as antibacterial activity .
Antifungal Activity
The compound has also been used in research related to antifungal activity .
Anticancer Research
The compound has been used in anticancer research. Derivatives of this compound have shown anticancer activity .
Antiparasitic Research
The compound has been used in antiparasitic research. Derivatives of this compound have shown antiparasitic activity .
Antidepressive Research
The compound has been used in antidepressive research. Derivatives of this compound have shown antidepressive activities .
Safety and Hazards
The compound has several hazard statements: H302, H312, H315, H319, H332, H335 . These codes correspond to specific hazards associated with the compound. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 . These codes correspond to recommended actions to minimize risk when handling the compound.
properties
IUPAC Name |
tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O4/c1-10(2,3)17-9(15)13-4-5-16-6-7(13)8(14)12-11/h7H,4-6,11H2,1-3H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDNSBSUBUKQVIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOCC1C(=O)NN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate | |
CAS RN |
1803560-69-1 |
Source
|
Record name | tert-butyl 3-(hydrazinecarbonyl)morpholine-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.